Cas no 1217764-63-0 (tert-Butyl (1R,2R)-2-(benzylamino)-cyclohexylcarbamate)

• Product Name: tert-Butyl (1R,2R)-2-(benzylamino)-cyclohexylcarbamate
• CAS No: 1217764-63-0
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• CID: 1074545
• PubChem ID: 56924089
• Update Time: 2025-06-07

tert-Butyl (1R,2R)-2-(benzylamino)-cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1R,2R)-2-(benzylamino)-cyclohexylcarbamate
• AKOS015839227
• starbld0009700
• 1354486-21-7
• 1217764-63-0
• rel-tert-Butyl ((1R,2R)-2-(benzylamino)cyclohexyl)carbamate
• TERT-BUTYL N-[(1R,2R)-2-(BENZYLAMINO)CYCLOHEXYL]CARBAMATE
• tert-Butyl ((1R,2R)-2-(benzylamino)cyclohexyl)carbamate

• Inchi： 1S/C18H28N2O2/c1-18(2,3)22-17(21)20-16-12-8-7-11-15(16)19-13-14-9-5-4-6-10-14/h4-6,9-10,15-16,19H,7-8,11-13H2,1-3H3,(H,20,21)/t15-,16-/m1/s1
• InChI Key： MTFCVOVRLIBVAP-HZPDHXFCSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CCCC[C@H]1NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 304.215078140g/mol
• Monoisotopic Mass: 304.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-Butyl (1R,2R)-2-(benzylamino)-cyclohexylcarbamate

tert-Butyl (1R,2R)-2-(benzylamino)-cyclohexylcarbamate (CAS No. 1217764-63-0): A Comprehensive Overview

tert-Butyl (1R,2R)-2-(benzylamino)-cyclohexylcarbamate (CAS No. 1217764-63-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclohexyl and benzylamino moieties, which contribute to its potential therapeutic applications and chemical reactivity. In this article, we will delve into the structural features, synthesis methods, biological activities, and recent advancements in the study of this compound.

The structure of tert-Butyl (1R,2R)-2-(benzylamino)-cyclohexylcarbamate is particularly noteworthy due to its chiral centers and functional groups. The (1R,2R) configuration indicates that the compound possesses two stereocenters with specific spatial arrangements, which can significantly influence its biological activity and pharmacological properties. The presence of the tert-butyl group provides steric protection and enhances the stability of the molecule, while the benzylamino moiety contributes to its solubility and reactivity.

Recent studies have focused on the synthesis of tert-Butyl (1R,2R)-2-(benzylamino)-cyclohexylcarbamate using various methodologies. One prominent approach involves the use of asymmetric catalysis to achieve high enantioselectivity. For instance, a study published in Journal of Organic Chemistry in 2023 reported a highly efficient method for synthesizing this compound using a chiral palladium catalyst. This method not only improved the yield but also ensured the desired stereochemistry with high enantiomeric excess (ee).

The biological activities of tert-Butyl (1R,2R)-2-(benzylamino)-cyclohexylcarbamate have been extensively investigated in various preclinical models. One of the key areas of interest is its potential as a neuroprotective agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits significant neuroprotective effects in cellular models of Parkinson's disease. The mechanism of action appears to involve the modulation of oxidative stress and mitochondrial function, which are critical factors in neurodegenerative disorders.

Another promising application of tert-Butyl (1R,2R)-2-(benzylamino)-cyclohexylcarbamate is in the field of cancer research. A study published in Cancer Research in 2023 reported that this compound selectively inhibits the growth of human breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The researchers found that the compound downregulates the expression of key oncogenes such as HER2 and AKT, thereby reducing tumor growth and metastasis.

In addition to its therapeutic potential, tert-Butyl (1R,2R)-2-(benzylamino)-cyclohexylcarbamate has also been explored for its use as a chemical probe in biological studies. Its unique structure and functional groups make it an ideal candidate for investigating protein-protein interactions and enzyme inhibition. A recent study published in Biochemistry utilized this compound to elucidate the binding mechanism of a novel kinase inhibitor, providing valuable insights into drug design strategies.

The safety profile of tert-Butyl (1R,2R)-2-(benzylamino)-cyclohexylcarbamate has been evaluated in several preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, tert-Butyl (1R,2R)-2-(benzylamino)-cyclohexylcarbamate (CAS No. 1217764-63-0) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.